Cas no 899829-91-5 (4,6-Quinazolinediamine, N-[4-(trifluoromethoxy)phenyl]-)

• Product Name: 4,6-Quinazolinediamine, N-[4-(trifluoromethoxy)phenyl]-
• CAS No: 899829-91-5
• MF: C₁₅H₁₁F₃N₄O
• MW: 320.269253015518
• CID: 584194
• PubChem ID: 11702492
• Update Time: 2025-04-19

4,6-Quinazolinediamine, N-[4-(trifluoromethoxy)phenyl]- Chemical and Physical Properties

Names and Identifiers

• 4,6-Quinazolinediamine, N-[4-(trifluoromethoxy)phenyl]-
• 4-N-[4-(trifluoromethoxy)phenyl]quinazoline-4,6-diamine
• DTXSID40470869
• 899829-91-5
• N4-[4-(TRIFLUOROMETHOXY)PHENYL]QUINAZOLINE-4,6-DIAMINE
• N4-(4-(Trifluoromethoxy)phenyl)quinazoline-4,6-diamine

• Inchi： 1S/C15H11F3N4O/c16-15(17,18)23-11-4-2-10(3-5-11)22-14-12-7-9(19)1-6-13(12)20-8-21-14/h1-8H,19H2,(H,20,21,22)
• InChI Key： OTCCGKFMEHWSNT-UHFFFAOYSA-N
• SMILES： FC(OC1C=CC(=CC=1)NC1C2C=C(C=CC=2N=CN=1)N)(F)F

Computed Properties

• Exact Mass: 320.08849547g/mol
• Monoisotopic Mass: 320.08849547g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 387
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 73.1Ų